Cas no 5444-50-8 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-hexyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-hexyl-
• CAS No: 5444-50-8
• MF: C₁₁H₁₇N₅
• MW: 219.286181211472
• CID: 384761
• PubChem ID: 227511
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-hexyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-hexyl-
• 1-hexylpyrazolo[3,4-d]pyrimidin-4-amine
• 1-hexyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine
• 1-hexyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamine
• 1-Hexyl-4-amino-pyrazolo< 3,4-d> pyrimidin
• AC1L5FJL
• AC1Q4VDH
• AG-J-18929
• AR-1C3409
• CTK5A1038
• NSC19116
• 5444-50-8
• DTXSID30280934
• NSC-19116

• Inchi： 1S/C11H17N5/c1-2-3-4-5-6-16-11-9(7-15-16)10(12)13-8-14-11/h7-8H,2-6H2,1H3,(H2,12,13,14)
• InChI Key： XCZQZSSBCJSMAV-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N)N=CN=2)C=N1)CCCCCC

Computed Properties

• Exact Mass: 219.14861
• Monoisotopic Mass: 219.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 390.8°Cat760mmHg
• Flash Point: 190.2°C
• Refractive Index: 1.646
• PSA: 69.62
• LogP: 2.57000